(2-Methyl-2H-indazol-7-yl)methanol
Overview
Description
“(2-Methyl-2H-indazol-7-yl)methanol” is a chemical compound with the molecular formula C9H10N2O . It is used in various research and industrial applications .
Synthesis Analysis
The synthesis of 2H-indazoles, such as “(2-Methyl-2H-indazol-7-yl)methanol”, involves several strategies including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis via consecutive formation of C–N and N–N bonds . These methods have a broad substrate scope with a high tolerance for various functional groups .
Chemical Reactions Analysis
The chemical reactions involving 2H-indazoles like “(2-Methyl-2H-indazol-7-yl)methanol” are diverse. They include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-Methyl-2H-indazol-7-yl)methanol” such as its density, melting point, boiling point, and molecular weight can be found in various chemical databases .
Scientific Research Applications
Energy Conversion and Storage Applications
- A study reviews the thermal energy transport system by synthesis and decomposition reactions of methanol, highlighting its potential in energy conservation and global environment protection (Qiusheng Liu et al., 2002).
- Research on methanol reforming, including Cu-based catalysts, surface reaction mechanisms, and reaction schemes, presents methanol as a significant contributor to hydrogen production, crucial for fuel cell technologies (Siek-Ting Yong et al., 2013).
Catalysis and Chemical Synthesis
- An investigation into the formation of MTBE (Methyl tert-butyl ether) on supported and unsupported H4SiW12O40 highlights methanol's role in synthesizing fuel additives, with implications for cleaner burning fuels (A. Bielański et al., 2003).
- The application of polymer membranes for methanol/MTBE separation via pervaporation illustrates methanol's importance in refining processes for fuel production, emphasizing its role in environmental sustainability (A. Pulyalina et al., 2020).
Analytical and Diagnostic Applications
- Methanol's application as a chemical marker for assessing solid insulation condition in power transformers showcases its utility in diagnosing and monitoring the health of electrical infrastructure (J. Jalbert et al., 2019).
Future Directions
Mechanism of Action
Target of Action
It’s known that 2h-indazoles, a class of nitrogen-containing heterocyclic compounds, are widely present in bioactive natural products and drug molecules that exhibit distinctive bioactivities . They have been associated with the inhibition, regulation, and/or modulation of kinases such as CHK1, CHK2, and the cell volume-regulated human kinase h-sgk .
Mode of Action
It’s known that 2h-indazoles can interact with their targets via various mechanisms, including c–h activation or a radical pathway .
Biochemical Pathways
It’s known that 2h-indazoles can affect various biochemical pathways, including those involving chk1, chk2, and h-sgk kinases .
Result of Action
It’s known that 2h-indazoles can exhibit distinctive bioactivities , and they play a role in the treatment of diseases such as cancer induced by CHK1, CHK2, and SGK .
Action Environment
It’s known that the synthesis of 2h-indazoles can involve various conditions, including transition metal-catalyzed reactions and reductive cyclization reactions .
properties
IUPAC Name |
(2-methylindazol-7-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-11-5-7-3-2-4-8(6-12)9(7)10-11/h2-5,12H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABKJWCWEXIJKDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C=CC=C(C2=N1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201303728 |
Source
|
| Record name | 2-Methyl-2H-indazole-7-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201303728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1159511-54-2 |
Source
|
| Record name | 2-Methyl-2H-indazole-7-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159511-54-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-2H-indazole-7-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201303728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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